Cas no 2138235-09-1 (Benzaldehyde, 2-bromo-4-mercapto-5-methoxy-)

• Product Name: Benzaldehyde, 2-bromo-4-mercapto-5-methoxy-
• CAS No: 2138235-09-1
• MF: C₈H₇BrO₂S
• MW: 247.108980417252
• CID: 5288307
• Update Time: 2025-06-08

Benzaldehyde, 2-bromo-4-mercapto-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-bromo-4-mercapto-5-methoxy-

• Inchi： 1S/C8H7BrO2S/c1-11-7-2-5(4-10)6(9)3-8(7)12/h2-4,12H,1H3
• InChI Key： MEYQUVXLXOBDOT-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OC)=C(S)C=C1Br

Additional information on Benzaldehyde, 2-bromo-4-mercapto-5-methoxy-

Comprehensive Analysis of Benzaldehyde, 2-bromo-4-mercapto-5-methoxy- (CAS No. 2138235-09-1)

In the realm of organic chemistry, Benzaldehyde, 2-bromo-4-mercapto-5-methoxy- (CAS No. 2138235-09-1) stands out as a versatile and highly functionalized aromatic compound. This molecule combines multiple substituents—bromo, mercapto, and methoxy groups—on a benzaldehyde backbone, making it a valuable intermediate in pharmaceutical, agrochemical, and material science research. Its unique structural features have garnered significant attention, particularly in the development of novel heterocyclic compounds and bioconjugation applications.

The growing interest in sulfur-containing compounds and halogenated aromatics has propelled research into Benzaldehyde, 2-bromo-4-mercapto-5-methoxy-. Researchers are exploring its potential in click chemistry and cross-coupling reactions, which are pivotal in drug discovery and polymer synthesis. With the rise of green chemistry initiatives, this compound's reactivity under mild conditions is also being investigated to minimize environmental impact.

One of the most searched questions related to this compound is: "What are the applications of 2-bromo-4-mercapto-5-methoxy-benzaldehyde in medicinal chemistry?" Studies suggest its utility in designing enzyme inhibitors and antioxidant agents, owing to the synergistic effects of its functional groups. The mercapto group, for instance, can act as a nucleophile or a metal-binding site, while the bromo substituent facilitates further derivatization via palladium-catalyzed reactions.

Another trending topic is the compound's role in material science. Its ability to form self-assembled monolayers (SAMs) on gold surfaces has been explored for biosensor development. This aligns with the increasing demand for portable diagnostic tools and wearable sensors, making Benzaldehyde, 2-bromo-4-mercapto-5-methoxy- a candidate for next-generation nanotechnology applications.

From a synthetic perspective, the compound's multifunctional nature poses both challenges and opportunities. Chemists often inquire: "How to optimize the synthesis of 2-bromo-4-mercapto-5-methoxy-benzaldehyde?" Recent advances in protecting group strategies and catalytic systems have improved yields and selectivity, addressing earlier limitations in large-scale production.

In summary, Benzaldehyde, 2-bromo-4-mercapto-5-methoxy- (CAS No. 2138235-09-1) exemplifies the intersection of structural complexity and practical utility. Its relevance in cutting-edge fields like drug design, nanomaterials, and sustainable chemistry ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to unlock new possibilities in both academic and industrial settings.